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Compound of Interest

Compound Name: 3-Methyl-1,5-hexadiene

Cat. No.: B075199 Get Quote

An In-depth Technical Guide to the Physical Properties of 3-Methyl-1,5-hexadiene

This technical guide provides a comprehensive overview of the key physical properties of 3-
Methyl-1,5-hexadiene, with a specific focus on its boiling point and density. This document is

intended for researchers, scientists, and professionals in the field of drug development and

organic synthesis who may utilize this compound as a building block or reagent.[1]

Introduction to 3-Methyl-1,5-hexadiene
3-Methyl-1,5-hexadiene, with the chemical formula C7H12, is a colorless and flammable

liquid.[1][2] Structurally, it is a six-carbon chain featuring a methyl group at the third carbon

position and terminal double bonds at the first and fifth positions.[1] This diene is recognized for

its high reactivity, making it a valuable intermediate in the synthesis of more complex organic

molecules.[1] It is insoluble in water but soluble in some organic solvents.[2] Its applications are

found in organic synthesis, pharmaceutical production, and the flavor and fragrance industry.[1]

Physical Properties
The primary physical characteristics of 3-Methyl-1,5-hexadiene are summarized in the table

below. These properties are crucial for its handling, storage, and application in various

chemical reactions.
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Physical Property Value Units Conditions

Boiling Point 81.3[1][3] °C at 760 mmHg

Density 0.714[1][3] g/cm³ Not Specified

Molecular Weight 96.17 g/mol

Vapor Pressure 91.7 mmHg at 25°C[1]

Refractive Index 1.417 Not Specified[1]

Experimental Protocols for Property Determination
While specific experimental documentation for the determination of 3-Methyl-1,5-hexadiene's

physical properties is not detailed in the provided results, standard methodologies for organic

liquids are applicable.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For a compound like 3-Methyl-1,5-hexadiene, the boiling point would typically be

determined by distillation under atmospheric pressure.

Apparatus:

Round-bottom flask

Distillation head with a thermometer adapter

Condenser

Receiving flask

Heating mantle

Boiling chips

Procedure:
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The liquid sample of 3-Methyl-1,5-hexadiene is placed in the round-bottom flask along with

boiling chips to ensure smooth boiling.

The distillation apparatus is assembled. The thermometer bulb is positioned so that its top is

level with the side arm of the distillation head leading to the condenser.

Cooling water is circulated through the condenser.

The sample is gradually heated. As the liquid boils, the vapor rises, and the temperature on

the thermometer will increase.

The boiling point is recorded as the temperature at which the vapor and liquid are in

equilibrium, characterized by a stable temperature reading on the thermometer as the liquid

condenses and is collected in the receiving flask.

The atmospheric pressure is recorded at the time of the experiment, as boiling point is

pressure-dependent.

Determination of Density
The density of a liquid is its mass per unit volume. A common and precise method for

determining the density of a liquid is through the use of a pycnometer or a specific gravity

bottle.

Apparatus:

Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary tube

through it)

Analytical balance

Constant temperature water bath

Procedure:

The empty pycnometer is thoroughly cleaned, dried, and its mass is accurately weighed

(m1).
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The pycnometer is filled with the sample liquid, 3-Methyl-1,5-hexadiene, ensuring no air

bubbles are trapped. The stopper is inserted, and any excess liquid that emerges from the

capillary is carefully wiped off.

The filled pycnometer is then weighed to determine the combined mass of the pycnometer

and the liquid (m2).

The pycnometer is emptied, cleaned, and filled with a reference substance of known density,

typically distilled water, at the same temperature. Its mass is then measured (m3).

The temperature at which the measurements are taken is recorded, as density is

temperature-dependent.

The density of the sample liquid (ρs) is calculated using the following formula, where ρw is

the density of water at the experimental temperature: ρs = ((m2 - m1) / (m3 - m1)) * ρw

Logical Workflow for Physical Property Verification
The following diagram illustrates a generalized workflow for the determination and verification

of the physical properties of a chemical compound like 3-Methyl-1,5-hexadiene.
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Workflow for Physical Property Determination
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Caption: Logical workflow for the experimental determination of physical properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b075199?utm_src=pdf-custom-synthesis
https://www.lookchem.com/404.htm
https://www.chembk.com/en/chem/3-METHYL-1,5-HEXADIENE
https://www.lookchem.com/404.htm
https://www.benchchem.com/product/b075199#physical-properties-of-3-methyl-1-5-hexadiene-boiling-point-density
https://www.benchchem.com/product/b075199#physical-properties-of-3-methyl-1-5-hexadiene-boiling-point-density
https://www.benchchem.com/product/b075199#physical-properties-of-3-methyl-1-5-hexadiene-boiling-point-density
https://www.benchchem.com/product/b075199#physical-properties-of-3-methyl-1-5-hexadiene-boiling-point-density
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b075199?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075199?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075199?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

